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Compound of Interest

5-Fluoro-2-nitrobenzeneboronic
Compound Name:

acid
CAS No.: 1329171-65-4
Cat. No.: B1318710

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties,
synthesis, and experimental protocols related to 5-Fluoro-2-nitrobenzeneboronic acid. This
compound is a valuable building block in synthetic organic chemistry, particularly in the
development of novel pharmaceutical agents and functional materials.

Core Physical Properties

5-Fluoro-2-nitrobenzeneboronic acid is an organoboron compound that presents as an off-
white to light yellow powder under standard conditions. Its key physical and chemical
properties are summarized in the table below.
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Property Value Source(s)
CAS Number 1329171-65-4 [112][3114]
Molecular Formula CeHsBFNOa4 [3]
Molecular Weight 184.92 g/mol N/A
Appearance Off-white to light yellow powder  N/A
Melting Point 105-110 °C [5]
Boiling Point Not readily available N/A
Data not readily available in
literature. Generally,
N arylboronic acids exhibit low
Solubility o ) N/A
solubility in water and varying
solubility in organic solvents.[6]
[7]
Storage Keep in a cool place. N/A

Experimental Protocols
Determination of Melting Point (General Protocol)

The melting point of 5-Fluoro-2-nitrobenzeneboronic acid can be determined using a

standard melting point apparatus.

Methodology:

o Asmall, dry sample of the compound is finely crushed and packed into a capillary tube to a

height of 2-3 mm.

e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a steady rate of 10-20 °C per minute for an initial approximate

determination.
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» For an accurate measurement, the determination is repeated with a fresh sample, heating
rapidly to about 10-15 °C below the approximate melting point, and then reducing the
heating rate to 1-2 °C per minute.

e The melting range is recorded from the temperature at which the first drop of liquid appears
to the temperature at which the entire sample has melted. A sharp melting range (typically <
2 °C) is indicative of high purity.

Determination of Solubility (General Protocol for
Arylboronic Acids)

The solubility of 5-Fluoro-2-nitrobenzeneboronic acid in various solvents can be determined
using a dynamic (polythermal) method.

Methodology:

A series of samples with known compositions of the boronic acid and the solvent are
prepared in sealed vials.

e Each vial is slowly heated with vigorous stirring while monitoring for the disappearance of
turbidity (the point at which all solid has dissolved). This can be observed visually or
measured using a luminance probe.[8]

e The temperature at which the solid phase completely disappears is recorded as the
equilibrium solubility temperature for that specific concentration.

e This process is repeated for each sample to construct a solubility curve (solubility vs.
temperature).

e |tis important to note that arylboronic acids can undergo dehydration to form boroxines,
which can affect solubility measurements, especially at elevated temperatures.[6]

Synthesis of 5-Fluoro-2-nitrobenzeneboronic Acid

A plausible synthetic route to 5-Fluoro-2-nitrobenzeneboronic acid can be adapted from
general methods for the synthesis of nitrophenylboronic acids. One common approach involves
the nitration of a corresponding fluorophenylboronic acid.
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Workflow for the Synthesis of 5-Fluoro-2-nitrobenzeneboronic Acid:

Proposed Synthesis of 5-Fluoro-2-nitrobenzeneboronic Acid

3-Fluorophenylboronic acid

Nitrating Agent
(e.g., HNO3/H2S04)

Aqueous Workup
(Quenching, Extraction

Nitration Reaction Mixture 5-Fluoro-2-nitrobenzeneboronic acid

Click to download full resolution via product page
Caption: Proposed workflow for the synthesis of 5-Fluoro-2-nitrobenzeneboronic acid.
Methodology (Illustrative):

« Nitration: 3-Fluorophenylboronic acid is slowly added to a pre-cooled mixture of concentrated
nitric acid and sulfuric acid, maintaining a low temperature (e.g., 0-5 °C) with constant
stirring.

e Reaction Monitoring: The reaction is allowed to proceed at a controlled temperature and
monitored for completion using an appropriate analytical technique, such as thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC).

o Workup: Upon completion, the reaction mixture is carefully poured over crushed ice to
guench the reaction. The resulting precipitate is collected by filtration.

« Purification: The crude product is washed with cold water and may be further purified by
recrystallization from a suitable solvent or by column chromatography to yield pure 5-Fluoro-
2-nitrobenzeneboronic acid.

Role in Signaling Pathways
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Currently, there is no specific information available in the scientific literature detailing a direct
role of 5-Fluoro-2-nitrobenzeneboronic acid in biological signaling pathways. Its primary
application appears to be as a synthetic intermediate. Boronic acids, in general, are known to
interact with diols, which are present in many biological molecules such as sugars and
ribonucleosides. This property has led to the development of boronic acid-containing
compounds as sensors and therapeutics. However, the specific biological activity and potential
involvement in signaling cascades for 5-Fluoro-2-nitrobenzeneboronic acid have not been
characterized. It is plausible that derivatives of this compound could be designed to target
specific biological pathways, but such applications are not yet documented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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